Cas no 1093092-14-8 (1-Bromo-2,3-dichloro-4-fluorobenzene)

• Product Name: 1-Bromo-2,3-dichloro-4-fluorobenzene
• CAS No: 1093092-14-8
• MF: C₆H₂BrCl₂F
• MW: 243.888482570648
• MDL: MFCD11845895
• CID: 1032312
• PubChem ID: 50997827
• Update Time: 2025-06-08

1-Bromo-2,3-dichloro-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,3-dichloro-4-fluorobenzene
• AMY6200
• 2,3-Dichloro-4-fluorobromobenzene
• CS-0038762
• 1-Bromo-2 3-dichloro-4-fluorobenzene
• 4-Bromo-2,3-dichlorofluorobenzene
• AKOS016012206
• SY123281
• MFCD11845895
• DTXSID30679208
• C6H2BrCl2F
• A1-24387
• SCHEMBL3087235
• 1093092-14-8
• AS-10112
• CBJHQGPVASQJFW-UHFFFAOYSA-N
• DB-337122

• MDL： MFCD11845895
• Inchi： 1S/C6H2BrCl2F/c7-3-1-2-4(10)6(9)5(3)8/h1-2H
• InChI Key： CBJHQGPVASQJFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)Cl)F

Computed Properties

• Exact Mass: 241.87010g/mol
• Monoisotopic Mass: 241.87010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.823±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 236.7±35.0 ºC (760 Torr),
• Flash Point: 97.0±25.9 ºC,
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Bromo-2,3-dichloro-4-fluorobenzene

Comprehensive Overview of 1-Bromo-2,3-dichloro-4-fluorobenzene (CAS No. 1093092-14-8)

1-Bromo-2,3-dichloro-4-fluorobenzene (CAS No. 1093092-14-8) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, chlorine, and fluorine substituents, makes it a versatile building block for organic synthesis. With increasing interest in sustainable chemistry and green synthesis, researchers are exploring its applications in catalytic reactions and high-performance materials.

The compound’s multifunctional halogenation allows selective modifications, addressing key challenges in cross-coupling reactions—a hot topic in modern drug discovery. Recent studies highlight its role in synthesizing fluorinated pharmaceuticals, a growing niche due to the demand for metabolic-stable drugs. Searches for "halogenated benzene derivatives" and "fluorobenzene applications" have surged, reflecting industry interest in its potential.

From an industrial perspective, 1-Bromo-2,3-dichloro-4-fluorobenzene is pivotal in producing liquid crystal materials and electronic coatings, aligning with trends in OLED technology and flexible electronics. Its stability under harsh conditions also makes it suitable for high-temperature reactions, a frequent query among chemists optimizing synthetic routes.

Environmental and regulatory considerations are critical. While not classified as hazardous under standard guidelines, its handling requires adherence to laboratory safety protocols. Discussions on "safe handling of halogenated compounds" often reference derivatives like this, emphasizing proper ventilation and PPE. Analytical techniques such as GC-MS and NMR spectroscopy are essential for purity verification, another common search topic.

Innovations in catalytic fluorination have renewed attention to this compound, particularly for reducing waste in synthesis. Queries like "improving atom economy in halogenation" underscore its relevance. Additionally, its use in metal-organic frameworks (MOFs) research has gained traction, linking to trends in carbon capture materials and gas storage solutions.

In summary, 1-Bromo-2,3-dichloro-4-fluorobenzene (CAS No. 1093092-14-8) bridges multiple disciplines, from medicinal chemistry to advanced materials science. Its adaptability to evolving industrial needs—coupled with rigorous safety and sustainability standards—positions it as a compound of enduring significance.